Tie
  • Corylifol C
    Corylifol C
    • Cat. No.:
    • B585845
    • CAS No.:
    • Molecular Formula:
    • C20H18O5
    • Molecular Weight:
    • 338.4 g/mol
    Description
    Corylifol C has been reported in Cullen corylifolium with data available.
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  • Razuprotafib
    Razuprotafib
    • Cat. No.:
    • B610421
    • CAS No.:
    • 1008510-37-9
    • Molecular Formula:
    • C26H26N4O6S3
    • Molecular Weight:
    • 586.7 g/mol
    Description
    Razuprotafib, also known as AKB-9778, is a small-molecule inhibitor restoring Tie2 activation by inhibiting VE-PTP. In investigations against diabetes and COVID-19, razuprotafib is self-administered by patients ...
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  • Tie2 kinase inhibitor 3
    Tie2 kinase inhibitor 3
    • Cat. No.:
    • B1664089
    • CAS No.:
    • Molecular Formula:
    • C29H30F4N8O2
    • Molecular Weight:
    • 598.6 g/mol
    Description
    2-MT 63 is a novel TIE-2 kinase inhibitor that demonstrates unique and improved kinase selectivity compared to other inhibitors known to interact with TIE-2. 2-MT 63 has a good kinase selectivity profile in enzy...
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  • NVP-BAW2881
    NVP-BAW2881
    • Cat. No.:
    • B1667765
    • CAS No.:
    • Molecular Formula:
    • C22H15F3N4O2
    • Molecular Weight:
    • 424.4 g/mol
    Description
    BAW 2881 is a vascular endothelial growth factor receptor (VEGFR) inhibitor (IC50s = 0.82, 0.037, and 0.42 µM for hVEGFR1, 2, and 3, respectively). It inhibits Tie2 and RET with IC50 values of 0.65 and 0.41 µM, ...
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  • Flt-3 Inhibitor III
    Flt-3 Inhibitor III
    • Cat. No.:
    • B1676094
    • CAS No.:
    • Molecular Formula:
    • C21H23N3OS
    • Molecular Weight:
    • 365.5 g/mol
    Description
    FLT3 Inhibitor III is a potent inhibitor of Fms-like tyrosine kinase 3 (FLT3;  IC50 = 50 nM). It shows high selectivity for FLT3 over a panel of 300 other kinases. FLT3 Inhibitor III blocks FLT-dependent ce...
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  • Tie2 kinase inhibitor 1
    Tie2 kinase inhibitor 1
    • Cat. No.:
    • B1683157
    • CAS No.:
    • 948557-43-5
    • Molecular Formula:
    • C26H21N3O2S
    • Molecular Weight:
    • 439.5 g/mol
    Description
    4-[4-(6-methoxy-2-naphthalenyl)-2-(4-methylsulfinylphenyl)-1H-imidazol-5-yl]pyridine is a member of imidazoles.
    a Tie2 kinase inhibitor with antineoplastic activity
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  • Pexmetinib
    Pexmetinib
    • Cat. No.:
    • B1683776
    • CAS No.:
    • 945614-12-0
    • Molecular Formula:
    • C31H33FN6O3
    • Molecular Weight:
    • 556.6 g/mol
    Description
    Pexmetinib is under investigation in clinical trial NCT04074967 (Study of ARRY-614 Plus Either Nivolumab or Ipilimumab).
    Pexmetinib is an orally bioavailable small-molecule inhibitor of p38 and Tie2 kinases w...
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  • BSF-466895
    BSF-466895
    • Cat. No.:
    • B3256006
    • CAS No.:
    • Molecular Formula:
    • C29H32Cl2FN7O2S
    • Molecular Weight:
    • 632.6 g/mol
    Description
    BSF-466895 is a useful research compound. Its molecular formula is C29H32Cl2FN7O2S and its molecular weight is 632.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BSF-466895 suitable for m...
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  • BAY-826
    BAY-826
    • Cat. No.:
    • B10786929
    • CAS No.:
    • Molecular Formula:
    • C26H19F5N6OS
    • Molecular Weight:
    • 558.5 g/mol
    Description
    BAY-826 is a secondary carboxamide resulting from the formal condensation of the carboxy group of 3-cyano-5-(pentafluoro-lambda(6)-sulfanyl)benzoic acid with the amino group of 2,4-dimethyl-5-[6-(pyridin-3-yl)-1...
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  • SJ-C1044
    SJ-C1044
    • Cat. No.:
    • B15612782
    • CAS No.:
    • Molecular Formula:
    • C25H14F7N7O
    • Molecular Weight:
    • 561.4 g/mol
    Description
    SJ-C1044 is a useful research compound. Its molecular formula is C25H14F7N7O and its molecular weight is 561.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SJ-C1044 suitable for many rese...
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